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Compound of Interest

Compound Name: 2,5-Dimethyltetrahydrofuran

Cat. No.: B089747 Get Quote

An In-Depth Technical Guide to N,N-Diethyl-p-phenylenediamine (CAS 1003-38-9)

Foreword
As a Senior Application Scientist, my experience has repeatedly demonstrated that a profound

understanding of a reagent's fundamental properties is the bedrock of innovative and, more

importantly, safe research. N,N-Diethyl-p-phenylenediamine (CAS 1003-38-9), a compound of

significant utility and notable hazard, warrants such a detailed examination. This guide is

structured not as a rigid data sheet but as a narrative that walks the user through the

compound's identity, properties, applications, and the critical safety protocols required for its

handling. The causality behind each recommendation is explained to empower researchers to

make informed decisions, ensuring both experimental integrity and personal safety.

Compound Identification and Physicochemical
Profile
N,N-Diethyl-p-phenylenediamine, also known as 4-Amino-N,N-diethylaniline, is an aromatic

amine that serves as a versatile intermediate and reagent in various chemical applications. Its

core structure consists of a benzene ring substituted with an amino group and a diethylamino

group at positions 1 and 4, respectively.

The compound's utility is intrinsically linked to its physicochemical properties, which dictate its

behavior in different experimental settings. A summary of these key characteristics is presented

below.
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Table 1: Physicochemical Properties of N,N-Diethyl-p-phenylenediamine

Property Value Source

CAS Number 1003-38-9

Molecular Formula C₁₀H₁₆N₂

Molecular Weight 164.25 g/mol

Appearance Red to brown liquid

Melting Point 16 - 19 °C (60.8 - 66.2 °F)

Boiling Point 260 - 262 °C (500 - 503.6 °F)

Density 0.966 g/cm³

Solubility Slightly soluble in water.

Vapor Pressure <0.1 hPa at 20 °C (68 °F)

Flash Point 125 °C (257 °F) - closed cup

Core Applications in Research and Development
While historically significant in the dye industry and as a photographic developer, N,N-Diethyl-

p-phenylenediamine's modern utility in research is primarily centered on its redox properties.

Colorimetric Analysis: It is a key reagent in the DPD (N,N-Diethyl-p-phenylenediamine)

method for measuring free and total chlorine concentrations in water treatment and

swimming pool maintenance. In the presence of chlorine, DPD is oxidized to form a

magenta-colored radical cation (Wurster's dye), the intensity of which is proportional to the

chlorine concentration and can be quantified spectrophotometrically. The choice of DPD in

this application is due to its rapid and distinct color change, providing high sensitivity for

residual disinfectants.

Redox Indicator: Its ability to undergo reversible one-electron oxidation makes it a useful

redox indicator in certain titrations and electrochemical studies.
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Organic Synthesis: It serves as a building block or precursor in the synthesis of more

complex molecules, including certain dyes, polymers, and pharmaceutical intermediates.

Comprehensive Hazard Analysis and Toxicological
Profile
The utility of N,N-Diethyl-p-phenylenediamine is matched by its significant hazards. A failure to

appreciate its toxicological profile can lead to severe health consequences and compromised

experiments. This compound is classified as highly toxic and environmentally damaging.

Primary Hazards:

Acute Toxicity (Oral, Dermal, Inhalation): The compound is fatal if swallowed, fatal in contact

with skin, and toxic if inhaled. This triple threat necessitates the use of a comprehensive

barrier system (gloves, lab coat, respiratory protection) at all times.

Skin Sensitization: It is a potent skin sensitizer. Initial contact may not produce a severe

reaction, but subsequent exposures, even to minute quantities, can trigger a severe allergic

response. This is a critical point of emphasis; sensitization is a permanent condition, and

continued work with the material becomes untenable.

Organ Damage: Evidence suggests a risk of damage to organs through prolonged or

repeated exposure.

Aquatic Toxicity: The compound is very toxic to aquatic life with long-lasting effects. This

necessitates stringent waste disposal protocols to prevent environmental contamination.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H300+H310
Fatal if swallowed or in contact

with skin.

Hazard H317
May cause an allergic skin

reaction.

Hazard H331 Toxic if inhaled.

Hazard H373

May cause damage to organs

through prolonged or repeated

exposure.

Hazard H410
Very toxic to aquatic life with

long lasting effects.

Precaution P273
Avoid release to the

environment.

Precaution P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

Precaution P301+P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.

Precaution P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

Precaution P310
Immediately call a POISON

CENTER or doctor/ physician.

Self-Validating Experimental Workflow: Safe
Handling and Disposal
To ensure both user safety and experimental validity, a self-validating workflow must be

employed. The following protocol is designed to minimize exposure and prevent contamination.

The causality for each step is highlighted to reinforce its importance.
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Workflow Diagram: Safe Handling of N,N-Diethyl-p-
phenylenediamine

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Step 1: Review SDS
(Understand all hazards)

Step 2: Assemble PPE
(Nitrile gloves, safety goggles,

face shield, lab coat)

Informed by hazards

Step 3: Prepare Fume Hood
(Verify airflow, clear workspace,

prepare waste containers)

Ensures barrier readiness

Step 4: Weigh/Aliquot
(Perform ONLY in fume hood.

Use dedicated tools)

Proceed when safe

Step 5: Perform Experiment
(Keep container sealed when

not in use)

Minimizes vapor exposure

Step 6: Decontaminate
(Wipe down surfaces and

equipment with appropriate solvent)

Post-experiment

Step 7: Segregate Waste
(Collect all contaminated materials

in a labeled, sealed container)

Prevents cross-contamination

Step 8: Doff PPE
(Remove gloves last, wash

hands thoroughly)

Finalizes containment
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Click to download full resolution via product page

Caption: Safe handling workflow for N,N-Diethyl-p-phenylenediamine.

Step-by-Step Protocol
Preparation and Hazard Review (Self-Validation Check 1):

Action: Before entering the lab, thoroughly read and understand the Safety Data Sheet

(SDS) for N,N-Diethyl-p-phenylenediamine.

Causality: This step is non-negotiable. It ensures you are fully aware of the specific

hazards, required PPE, and emergency procedures before any potential exposure occurs.

This is your first validation gate: do not proceed if the risks are not understood.

Engineering Controls and PPE (Self-Validation Check 2):

Action: All handling of the compound, including weighing and dilutions, MUST be

performed inside a certified chemical fume hood. Assemble and don all required PPE:

chemical-resistant gloves (nitrile is acceptable for incidental contact, but heavier gloves

like butyl rubber should be considered for extensive handling), a flame-retardant lab coat,

and splash-proof safety goggles in combination with a face shield.

Causality: The fume hood provides the primary engineering control to prevent inhalation of

toxic vapors. The comprehensive PPE acts as the last line of defense against dermal

absorption, which is a fatal route of exposure for this compound.

Handling and Aliquoting:

Action: Use dedicated, clearly labeled glassware and tools. When not in use, ensure the

primary container is tightly sealed. The compound is sensitive to air and light and can

oxidize, which appears as a darkening of the liquid.

Causality: Dedicated tools prevent cross-contamination of other experiments. Sealing the

container preserves the compound's integrity, ensuring experimental reproducibility, and

prevents the release of vapors into the fume hood workspace.

Waste Management and Decontamination (Self-Validation Check 3):
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Action: All contaminated materials (pipette tips, gloves, wipes) must be collected in a

dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams. Decontaminate all surfaces with an appropriate solvent.

Causality: Due to its extreme toxicity to aquatic life, preventing environmental release is a

regulatory and ethical imperative. Proper waste segregation is the only way to ensure it is

disposed of by qualified personnel according to environmental regulations.

Conclusion
N,N-Diethyl-p-phenylenediamine (CAS 1003-38-9) is a reagent that demands respect. Its utility

in colorimetric analysis and synthesis is undeniable, but it is overshadowed by its severe

toxicological profile. For the research scientist, this compound serves as a case study in the

importance of a safety-first mindset. By understanding the causality behind rigorous handling

protocols—from the necessity of a fume hood to mitigate inhalation toxicity to the critical need

for segregated waste to prevent environmental harm—we can harness its chemical properties

effectively and safely. Adherence to the workflows described in this guide is not merely a

recommendation; it is a prerequisite for responsible science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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